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Introduction

Aluminum-28 (28Al) is a radioactive isotope of the element aluminum. It is an artificially
produced nuclide with a short half-life, making it of interest primarily for academic and research
purposes in nuclear physics and materials analysis rather than for direct applications in drug
development.[1] This guide provides a comprehensive overview of the nuclear properties of
Aluminum-28, its production, and the experimental methodologies used for its
characterization.

Core Properties of Aluminum-28

The fundamental nuclear and radioactive properties of Aluminum-28 are summarized in the
tables below.

General Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1258273?utm_src=pdf-interest
https://www.benchchem.com/product/b1258273?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26890739/
https://www.benchchem.com/product/b1258273?utm_src=pdf-body
https://www.benchchem.com/product/b1258273?utm_src=pdf-body
https://www.benchchem.com/product/b1258273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value
Symbol 2BA|
Atomic Number (2) 13
Mass Number (A) 28
Neutrons (N) 15

Isotopic Mass

27.98191001(5) u

Spin and Parity

3+

Radioactive Decay Properties

Property

Value

Half-life (T¥2)

2.2414 minutes

Decay Mode

Beta minus (37)

Daughter Nuclide

Silicon-28 (28Si)

Decay Energy

4.642 MeV

Beta Decay Energy

4.642241 + 0.138 keV

Gamma Energy (Intensity)

1.778987(15) MeV (100%)

Parent Nuclide

Magnesium-28 (23Mg)

Production and Decay of Aluminum-28

Aluminum-28 is primarily produced through the neutron activation of the stable isotope

Aluminum-27 (2’Al).[2] This process involves the capture of a neutron by the 2’Al nucleus,

resulting in the formation of 28Al in an excited state, which then de-excites by emitting a gamma

ray.

The decay of Aluminum-28 occurs via beta minus (3~) decay, where a neutron in the nucleus

is converted into a proton, and an electron (beta particle) and an antineutrino are emitted.[3]

This process transforms Aluminum-28 into the stable isotope Silicon-28 (28Si).
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Production and Decay Pathway
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Production and decay pathway of Aluminum-28.

Experimental Protocols

Detailed, step-by-step experimental protocols for the production and characterization of
Aluminum-28 are not commonly published in a standardized format. However, a general
methodology can be outlined based on established nuclear physics techniques.
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Production of Aluminum-28 via Neutron Activation

This protocol describes a generalized procedure for producing 28Al by irradiating a sample of
Aluminum-27 with neutrons.

Objective: To produce the radioactive isotope Aluminum-28.

Materials:

A sample of high-purity Aluminum-27 (e.g., foil or powder).

e Aneutron source (e.g., a research nuclear reactor, a particle accelerator, or a sealed-tube
neutron generator).

o Sample holder and transfer system (pneumatic "rabbit" system is common for short-lived
isotopes).

» Radiation shielding and safety equipment.
Methodology:

o Sample Preparation: A precisely weighed sample of Aluminum-27 is encapsulated in a
suitable container (e.g., a polyethylene vial).

e Irradiation: The encapsulated sample is transported to the neutron source for irradiation. The
duration of the irradiation is typically a few half-lives of the product isotope to approach
saturation activity without producing excessive longer-lived impurities.

o Sample Retrieval: Following irradiation, the sample is retrieved from the neutron source
using a rapid transfer system to minimize decay before measurement.

Characterization of Aluminum-28 Decay

This protocol outlines the general steps for identifying and quantifying the radioactive decay of
Aluminum-28.

Objective: To confirm the presence of Aluminum-28 and measure its characteristic gamma-ray
emission and half-life.
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Materials:

The activated Aluminum-28 sample.

A gamma-ray spectroscopy system, typically consisting of a high-purity germanium (HPGe)
detector, a multichannel analyzer (MCA), and associated electronics.

Lead shielding for the detector to reduce background radiation.

Data acquisition and analysis software.

Methodology:

¢ Gamma-Ray Spectroscopy:

o The activated sample is placed at a reproducible distance from the HPGe detector.

o The gamma-ray spectrum is acquired for a set period. The spectrum will show a
characteristic photopeak at 1.779 MeV, which is the signature of 28Al decay.[4]

o The energy and intensity of the gamma-ray peak are analyzed to confirm the identity and
guantify the amount of Aluminum-28 produced.

» Half-Life Determination:
o To measure the half-life, a series of short, sequential gamma-ray spectra are acquired.

o The net counts in the 1.779 MeV photopeak are recorded for each spectrum along with
the time at which the measurement was taken.

o The natural logarithm of the net counts is plotted against time. The data should fall on a
straight line.

o The slope of this line is the decay constant (A).

o The half-life (T%2) is then calculated using the formula: T% = In(2) / A.

Experimental Workflow
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Experimental workflow for Aluminum-28 production and characterization.

Applications in Research

Due to its short half-life, the applications of Aluminum-28 are limited and primarily confined to
educational and research settings. It serves as an excellent example for demonstrating the
principles of neutron activation and radioactive decay. In materials science, it can be used in
neutron activation analysis (NAA) to determine the concentration of aluminum in various
samples.

Safety Considerations
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Aluminum-28 is a radioactive material and should only be handled in a licensed facility with
appropriate radiation safety protocols in place. The primary radiation hazard is from the
energetic beta particles and the high-energy gamma rays emitted during its decay. Proper
shielding (e.g., lead for gamma rays) and personal protective equipment should be used at all
times. Due to its short half-life, the radiation hazard diminishes rapidly after production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A History of In Vivo Neutron Activation Analysis in Measurement of Aluminum in Human
Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

2. chem.libretexts.org [chem.libretexts.org]

3. osti.gov [osti.goV]

4. Gamma Ray Spectra | SUNY Geneseo [geneseo.edu]

To cite this document: BenchChem. [Technical Guide: Properties of the Aluminum-28
Isotope]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258273#properties-of-aluminum-28-isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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